(Z)-ethyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-[4-(dimethylsulfamoyl)benzoyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H23N3O5S2/c1-5-29-19(25)13-24-17-11-6-14(2)12-18(17)30-21(24)22-20(26)15-7-9-16(10-8-15)31(27,28)23(3)4/h6-12H,5,13H2,1-4H3
• InChI Key: LSKNDQPAODIURI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 865246-80-6

Description

(Z)-ethyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H23N3O5S2 and its molecular weight is 461.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Synthesis of Novel Compounds Ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate was synthesized through reactions involving benzothiazole, ethyl bromocyanoacetate, and indole derivatives. The process utilized acetone as a solvent, resulting in good yields. This reaction showcases the versatility in creating novel structures using (Z)-ethyl 2-(2-((4-(N,N-dimethylsulfamoyl)benzoyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate as a foundational building block (Nassiri & Milani, 2020).

Reactivity with Arylidinemalononitrile Derivatives The compound interacts with various arylidinemalononitrile derivatives to produce a range of products, highlighting its reactive nature and potential for generating diverse chemical entities. This reactivity is crucial for the synthesis of complex molecules for potential applications in various scientific fields (Mohamed, 2014).

Molecular Design and Modelling

Design and Synthesis of Aldose Reductase Inhibitors Methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetate derivatives were designed and synthesized, showcasing the molecule's utility in generating potent aldose reductase inhibitors. The synthesis involved cyclocondensation and was characterized by various spectroscopic techniques. This demonstrates the compound's potential in drug discovery and development (Ali et al., 2012).

Synthesis of Heterocycles

Synthesis of Thiazolidin-4-one Derivatives The compound was involved in the synthesis of 4-thioureidobenzoic acid derivatives, leading to the creation of various thiazolidin-5-one structures. These structures were then tested for their antimicrobial activity, illustrating the compound's role in generating bioactive molecules (Dabholkar & Tripathi, 2011).

Synthesis of Arylidene Compounds from 2-Iminothiazolidine-4-one Derivatives The compound was utilized in the synthesis and characterization of new arylidene entities derived from 2-iminothiazolidine-4-one. The process included various reactions leading to the formation of complex structures with potential antimicrobial activity (Azeez & Abdullah, 2019).